Cas no 2034535-44-7 (6-cyclopropyl-2-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-2,3-dihydropyridazin-3-one)

• Product Name: 6-cyclopropyl-2-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-2,3-dihydropyridazin-3-one
• CAS No: 2034535-44-7
• MF: C₂₆H₂₈N₄O₂
• MW: 428.526125907898
• CID: 5335211
• Update Time: 2025-07-15

6-cyclopropyl-2-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-(4-benzhydrylpiperazin-1-yl)-2-oxoethyl)-6-cyclopropylpyridazin-3(2H)-one
• 2-[2-(4-benzhydrylpiperazin-1-yl)-2-oxoethyl]-6-cyclopropylpyridazin-3-one
• 6-cyclopropyl-2-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-2,3-dihydropyridazin-3-one

• Inchi： 1S/C26H28N4O2/c31-24-14-13-23(20-11-12-20)27-30(24)19-25(32)28-15-17-29(18-16-28)26(21-7-3-1-4-8-21)22-9-5-2-6-10-22/h1-10,13-14,20,26H,11-12,15-19H2
• InChI Key： XXUWCZAOUBLZGP-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC(C2CC2)=N1)=O)N1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 721
• XLogP3: 2.8
• Topological Polar Surface Area: 56.2

Additional information on 6-cyclopropyl-2-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-2,3-dihydropyridazin-3-one

6-Cyclopropyl-2-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-2,3-dihydropyridazin-3-one: A Comprehensive Overview

6-Cyclopropyl-2-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-2,3-dihydropyridazin-3-one (CAS No. 2034535-44-7) is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of dihydropyridazines, which are known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a cyclopropyl group attached to the dihydropyridazine ring system, along with a piperazine moiety substituted with diphenylmethyl groups. These structural features contribute to its unique pharmacological properties and make it an interesting target for further research.

Recent studies have highlighted the importance of dihydropyridazine derivatives in the development of novel therapeutic agents. The cyclopropyl group in this compound is particularly noteworthy, as it can enhance the molecule's stability and bioavailability. Additionally, the piperazine ring with diphenylmethyl substituents provides a platform for potential interactions with biological targets, such as enzymes or receptors. This combination of structural elements suggests that the compound may exhibit potent biological activity, making it a valuable candidate for drug development.

The synthesis of 6-cyclopropyl-2-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-2,3-dihydropyridazin-3-one involves a series of intricate chemical reactions. Researchers have employed various strategies to construct the dihydropyridazine core, including cyclization reactions and coupling techniques. The introduction of the cyclopropyl group and the diphenylmethyl-substituted piperazine requires precise control over reaction conditions to ensure high yields and purity. These synthetic methods have been optimized in recent years, enabling more efficient production of this compound for further studies.

In terms of biological activity, this compound has shown promise in preliminary assays. For instance, it has demonstrated moderate inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate receptor activity indicates that it could be explored for use in treating conditions such as neurodegenerative diseases or cardiovascular disorders. However, additional research is needed to fully understand its mechanism of action and therapeutic potential.

The structural complexity of 6-cyclopropyl-2-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-2,3-dihydropyridazin-3-one presents both challenges and opportunities for researchers. On one hand, its intricate architecture requires sophisticated synthetic techniques and rigorous characterization methods. On the other hand, this complexity may confer unique properties that are advantageous in drug design. As such, this compound serves as a valuable model for exploring novel chemical entities with enhanced pharmacological profiles.

Looking ahead, the development of this compound will likely involve extensive preclinical studies to evaluate its safety and efficacy. Researchers will need to investigate its pharmacokinetics, toxicity profile, and bioavailability in relevant animal models. Additionally, computational modeling and molecular docking studies can provide insights into its interactions with biological targets at the molecular level. By combining experimental and computational approaches, scientists can unlock the full potential of this compound and pave the way for its translation into clinical applications.

In conclusion, 6-cyclopropyl-2-{2-[4-(diphenylmethyl)piperazin-1-y